Cas no 2383341-64-6 (tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate)

• Product Name: tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate
• CAS No: 2383341-64-6
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5194612
• PubChem ID: 165920482
• Update Time: 2025-05-26

tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(cyclopropylcarbonyl)-4-pyridinyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate

• Inchi： 1S/C14H18N2O3/c1-14(2,3)19-13(18)16-11-6-7-15-8-10(11)12(17)9-4-5-9/h6-9H,4-5H2,1-3H3,(H,15,16,18)
• InChI Key： FBRGBLFFKCBSKT-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C=CN=CC=1C(C1CC1)=O

Additional information on tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate

tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate, with the CAS number 2383341-64-6, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and agrochemicals. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate comprises a pyridine ring substituted with a cyclopropane carbonyl group and a tert-butyl carbamate moiety. This combination of functional groups contributes to its versatility in chemical reactions and biological interactions. Researchers have explored its ability to inhibit specific enzymes, which could be pivotal in treating various diseases, including cancer and inflammatory disorders.

In recent years, advancements in computational chemistry have allowed for a deeper understanding of the molecular dynamics of tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate. Studies utilizing molecular docking techniques have revealed potential binding affinities with key proteins involved in cellular signaling pathways. These findings underscore the compound's potential as a lead molecule for drug discovery.

The synthesis of tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate involves multi-step organic reactions, including Friedel-Crafts acylation and carbamate formation. Optimization of these reaction conditions has been a focus of recent research, aiming to enhance yield and purity while minimizing environmental impact.

In terms of applications, tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate has shown promise in agricultural settings as a potential herbicide or fungicide. Its ability to inhibit key enzymes in plant pathogens makes it a valuable candidate for crop protection products.

Recent clinical trials have also explored the pharmacokinetic properties of tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate, revealing favorable absorption and bioavailability profiles. These results suggest that the compound could be developed into an oral medication for treating chronic diseases.

In conclusion, tert-butyl N-(3-cyclopropanecarbonylpyridin-4-yl)carbamate, with CAS number 2383341-64-6, represents a cutting-edge molecule with diverse applications across multiple industries. Its structural uniqueness, combined with recent research advancements, positions it as a key player in future scientific innovations.